Cas no 1456598-64-3 (2'-O-Benzoylpaeoniflorin)

• Product Name: 2'-O-Benzoylpaeoniflorin
• CAS No: 1456598-64-3
• MF: C₃₀H₃₂O₁₂
• MW: 584.57
• CID: 2841478
• PubChem ID: 129317386
• Update Time: 2025-04-28

2'-O-Benzoylpaeoniflorin Chemical and Physical Properties

Names and Identifiers

• ((1aR,1a¹S,2R,3aR,5S,5aR)-5a-(((2S,3R,4S,5S,6R)-3-(benzoyloxy)-4,5-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-2-hydroxy-5-methyltetrahydro-1H-3,4-dioxa-2,5-methanocyclobuta[cd]pentalen-1a¹(3aH)-yl)methyl benzoate
• 2'-O-Benzoylpaeoniflorin
• 2/'-O-Benzoylpaeoniflorin
• [3-[3-benzoyloxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6-hydroxy-8-methyl-9,10-dioxatetracyclo[4.3.1.02,5.03,8]decan-2-yl]methyl benzoate
• 1456598-64-3
• GIC59864

• Inchi： 1S/C30H32O12/c1-27-14-29(36)19-12-30(27,28(19,26(41-27)42-29)15-37-23(34)16-8-4-2-5-9-16)40-25-22(21(33)20(32)18(13-31)38-25)39-24(35)17-10-6-3-7-11-17/h2-11,18-22,25-26,31-33,36H,12-15H2,1H3
• InChI Key： LYPYOTHXDUDQAL-UHFFFAOYSA-N
• SMILES： O1C2C3(COC(C4C=CC=CC=4)=O)C4C(CC1(C)C3(C4)OC1C(C(C(C(CO)O1)O)O)OC(C1C=CC=CC=1)=O)(O)O2

Computed Properties

• Exact Mass: 584.18900
• Monoisotopic Mass: 584.18937645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 42
• Rotatable Bond Count: 10
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 170Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.6±0.1 g/cm3
• Boiling Point: 756.0±60.0 °C at 760 mmHg
• Flash Point: 247.8±26.4 °C
• PSA: 170.44000
• LogP: 0.50720
• Vapor Pressure: 0.0±2.7 mmHg at 25°C

2'-O-Benzoylpaeoniflorin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃